Cas no 71591-64-5 (2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid)
2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-[[(4-phenyl-2-thiazolyl)amino]carbonyl]-
- 2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid
- AB00086115-01
- 71591-64-5
- STK355130
- 2-(4-phenyl-thiazol-2-ylaminocarbonyl)-benzoic acid
- SCHEMBL7236472
- AKOS000567249
- SMR000516777
- F0777-0021
- CHEMBL1444048
- N-(4-Phenyl-thiazol-2-yl)-phthalamic acid
- 2-((4-phenylthiazol-2-yl)carbamoyl)benzoic acid
- DTXSID10353397
- Oprea1_533287
- F0191-0523
- HMS2823N07
- MLS001207285
- Z56880283
- SDCCGSBI-0659386.P001
- AKOS002276822
- Oprea1_559531
- BWMSCBOAFRUBGF-UHFFFAOYSA-N
-
- Inchi: 1S/C17H12N2O3S/c20-15(12-8-4-5-9-13(12)16(21)22)19-17-18-14(10-23-17)11-6-2-1-3-7-11/h1-10H,(H,21,22)(H,18,19,20)
- InChI Key: BWMSCBOAFRUBGF-UHFFFAOYSA-N
- SMILES: S1C=C(C2C=CC=CC=2)N=C1NC(C1C=CC=CC=1C(=O)O)=O
Computed Properties
- Exact Mass: 324.05696
- Monoisotopic Mass: 324.05686342g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 440
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 108Ų
Experimental Properties
- PSA: 79.29
2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0777-0021-2μmol |
2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid |
71591-64-5 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0777-0021-5μmol |
2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid |
71591-64-5 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0777-0021-10μmol |
2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid |
71591-64-5 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0777-0021-20μmol |
2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid |
71591-64-5 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0777-0021-1mg |
2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid |
71591-64-5 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0777-0021-2mg |
2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid |
71591-64-5 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0777-0021-3mg |
2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid |
71591-64-5 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0777-0021-4mg |
2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid |
71591-64-5 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0777-0021-5mg |
2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid |
71591-64-5 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0777-0021-10mg |
2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid |
71591-64-5 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on 2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid
Introduction to 2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid (CAS No. 71591-64-5)
2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid (CAS No. 71591-64-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as PTCA, is characterized by its unique structural features, which include a thiazole ring and a benzoic acid moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.
The chemical structure of 2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid consists of a benzene ring linked to a thiazole ring through an amide bond. The presence of the phenyl group on the thiazole ring and the carboxylic acid group on the benzene ring imparts specific chemical properties that are crucial for its biological activities. The compound's molecular formula is C15H11N3O2S, and its molecular weight is 301.33 g/mol.
In recent years, extensive research has been conducted to explore the potential therapeutic applications of 2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, making it a promising candidate for the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.
Beyond its anti-inflammatory effects, 2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid has also been investigated for its potential anticancer activities. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of signaling pathways such as p53 and Bcl-2, which are critical for cell survival and proliferation.
The pharmacokinetic properties of 2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid have also been studied to assess its suitability as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic profiles in preclinical models. This suggests that it could be developed into an effective oral medication for various diseases.
In addition to its therapeutic potential, 2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid has been explored for its use in diagnostic imaging. The compound's ability to bind to specific receptors or enzymes makes it a valuable tool for non-invasive imaging techniques such as positron emission tomography (PET) and magnetic resonance imaging (MRI). This application could enhance the accuracy of disease diagnosis and monitoring.
The synthesis of 2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid has been optimized to improve yield and purity. Various synthetic routes have been developed, including those involving microwave-assisted synthesis and green chemistry approaches. These methods not only enhance the efficiency of production but also reduce environmental impact.
In conclusion, 2-[(4-phenyl-1,3-thiazol-2-y l)carbamoyl]benzoic acid (CAS No. 71591-64-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers a range of biological activities, making it a valuable candidate for the development of new therapeutic agents and diagnostic tools. Ongoing research continues to uncover new applications and optimize its properties for practical use.
71591-64-5 (2-[(4-phenyl-1,3-thiazol-2-yl)carbamoyl]benzoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)